XTT sodium salt XTT sodium salt Tetrazolium sodium salt for use in colorimetric assays for cell viability and proliferation. Cleavage of XTT by dehydrogenase enzymes of metabolically active cells yields a highly colored, water soluble formazan product, an advantage over the use of MTT due to MTT requiring a formazan crystal solubilization step. Has been used to asses valvular injury for testing cryopreserved cardiac valves.
XTT is a cell-impermeable, negatively charged tetrazolium dye that produces a water-soluble formazan when reduced at the cell surface by cellular-derived NADH and an electron mediator. It is frequently used in colorimetric assays to measure cell proliferation, cytotoxicity, and apoptosis.
Brand Name: Vulcanchem
CAS No.: 111072-31-2
VCID: VC20750404
InChI: InChI=1S/C22H17N7O13S2.Na/c1-41-17-8-15(28(31)32)19(43(35,36)37)10-13(17)26-24-21(22(30)23-12-6-4-3-5-7-12)25-27(26)14-11-20(44(38,39)40)16(29(33)34)9-18(14)42-2;/h3-11H,1-2H3,(H2-,23,30,35,36,37,38,39,40);
SMILES: COC1=CC(=C(C=C1N2N=C(N=[N+]2C3=CC(=C(C=C3OC)[N+](=O)[O-])S(=O)(=O)[O-])C(=O)NC4=CC=CC=C4)S(=O)(=O)[O-])[N+](=O)[O-].[Na+]
Molecular Formula: C22H17N7NaO13S2
Molecular Weight: 674.5 g/mol

XTT sodium salt

CAS No.: 111072-31-2

Cat. No.: VC20750404

Molecular Formula: C22H17N7NaO13S2

Molecular Weight: 674.5 g/mol

* For research use only. Not for human or veterinary use.

XTT sodium salt - 111072-31-2

Specification

Description Tetrazolium sodium salt for use in colorimetric assays for cell viability and proliferation. Cleavage of XTT by dehydrogenase enzymes of metabolically active cells yields a highly colored, water soluble formazan product, an advantage over the use of MTT due to MTT requiring a formazan crystal solubilization step. Has been used to asses valvular injury for testing cryopreserved cardiac valves.
XTT is a cell-impermeable, negatively charged tetrazolium dye that produces a water-soluble formazan when reduced at the cell surface by cellular-derived NADH and an electron mediator. It is frequently used in colorimetric assays to measure cell proliferation, cytotoxicity, and apoptosis.
CAS No. 111072-31-2
Molecular Formula C22H17N7NaO13S2
Molecular Weight 674.5 g/mol
IUPAC Name sodium;4-methoxy-5-[3-(2-methoxy-4-nitro-5-sulfonatophenyl)-5-(phenylcarbamoyl)tetrazol-3-ium-2-yl]-2-nitrobenzenesulfonate
Standard InChI InChI=1S/C22H17N7O13S2.Na/c1-41-17-8-15(28(31)32)19(43(35,36)37)10-13(17)26-24-21(22(30)23-12-6-4-3-5-7-12)25-27(26)14-11-20(44(38,39)40)16(29(33)34)9-18(14)42-2;/h3-11H,1-2H3,(H2-,23,30,35,36,37,38,39,40);
Standard InChI Key FPEHPQATUMDNDY-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1N2N=C(N=[N+]2C3=CC(=C(C=C3OC)[N+](=O)[O-])S(=O)(=O)[O-])C(=O)NC4=CC=CC=C4)S(=O)(=O)[O-])[N+](=O)[O-].[Na+]
Canonical SMILES COC1=CC(=C(C=C1N2N=C(N=[N+]2C3=CC(=C(C=C3OC)[N+](=O)[O-])S(=O)(=O)[O-])C(=O)NC4=CC=CC=C4)S(=O)(=O)O)[N+](=O)[O-].[Na]
Appearance A crystalline solid

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator